Cas no 170572-48-2 (1,3-difluoro-2-methyl-5-nitro-benzene)

1,3-difluoro-2-methyl-5-nitro-benzene structure
170572-48-2 structure
Product Name:1,3-difluoro-2-methyl-5-nitro-benzene
CAS No:170572-48-2
MF:C7H5F2NO2
MW:173.116908788681
MDL:MFCD03094192
CID:1029452
PubChem ID:2774183
Update Time:2025-04-20

1,3-difluoro-2-methyl-5-nitro-benzene Chemical and Physical Properties

Names and Identifiers

    • 1,3-Difluoro-2-methyl-5-nitrobenzene
    • 2,6-Difluoro-4-nitrotoluene
    • AK135838
    • SBB088736
    • PC2786
    • AS00107
    • FCH1118836
    • AB0067699
    • ST2408452
    • AX8248042
    • 1,3-difluoro-2-methyl-5-nitro-benzene
    • DB-328736
    • CS-W021279
    • DS-5206
    • SCHEMBL8467266
    • MFCD03094192
    • AKOS015995496
    • DTXSID40378932
    • 170572-48-2
    • 1 pound not3-Difluoro-2-methyl-5-nitrobenzene
    • CL9292
    • MDL： MFCD03094192
    • Inchi： 1S/C7H5F2NO2/c1-4-6(8)2-5(10(11)12)3-7(4)9/h2-3H,1H3
    • InChI Key： QRGQSKODTJDDHT-UHFFFAOYSA-N
    • SMILES： FC1C=C(C=C(C=1C)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 173.02883473g/mol
  • Monoisotopic Mass: 173.02883473g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.374
  • Boiling Point: 231 ºC
  • Flash Point: 104 ºC

1,3-difluoro-2-methyl-5-nitro-benzene Pricemore >>

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1,3-difluoro-2-methyl-5-nitro-benzene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:170572-48-2)1,3-difluoro-2-methyl-5-nitro-benzene
Order Number:A882010
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:05
Price ($):351.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:170572-48-2)1,3-difluoro-2-methyl-5-nitro-benzene
A882010
Purity:99%
Quantity:5g
Price ($):351.0
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